Cas no 101-15-5 (2,5-Cyclohexadien-1-one,4-[(4-amino-3-methylphenyl)imino]-)

2,5-Cyclohexadien-1-one,4-[(4-amino-3-methylphenyl)imino]- structure
101-15-5 structure
Product Name:2,5-Cyclohexadien-1-one,4-[(4-amino-3-methylphenyl)imino]-
CAS No:101-15-5
MF:C13H12N2O
MW:212.247182846069
CID:169980
PubChem ID:66860
Update Time:2025-04-19

2,5-Cyclohexadien-1-one,4-[(4-amino-3-methylphenyl)imino]- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadien-1-one,4-[(4-amino-3-methylphenyl)imino]-
    • 4-(4-amino-3-methylphenyl)iminocyclohexa-2,5-dien-1-one
    • 4-[(4-amino-3-methylphenyl)imino]cyclohexa-2,5-dien-1-one
    • 2,5-Cyclohexadien-1-one, 4-((4-amino-3-methylphenyl)imino)-
    • 4-((4-Amino-3-methylphenyl)imino)cyclohexa-2,5-dien-1-one
    • 4-(4-Amino-3-methylphenylimino)-2,5-cyclohexadien-1-one
    • 4-[(4-Amino-3-methylphenyl)imino]-2,5-cyclohexadien-1-one
    • Indo-o-toluidine
    • DTXSID2059227
    • NS00023032
    • 2,5-Cyclohexadien-1-one, 4-[(4-amino-3-methylphenyl)imino]-
    • 101-15-5
    • EINECS 202-919-4
    • Indotoluidine
    • Inchi: 1S/C13H12N2O/c1-9-8-11(4-7-13(9)14)15-10-2-5-12(16)6-3-10/h2-8H,14H2,1H3
    • InChI Key: RWIMGHAFJNQGDH-UHFFFAOYSA-N
    • SMILES: O=C1C=C/C(/C=C1)=N/C1C=CC(=C(C)C=1)N

Computed Properties

  • Exact Mass: 212.09506
  • Monoisotopic Mass: 212.094963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.16
  • Boiling Point: 388.6°Cat760mmHg
  • Flash Point: 188.8°C
  • Refractive Index: 1.605
  • PSA: 55.45
  • LogP: 2.92600
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